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Compound of Interest

Compound Name: Nitric acid;silver

Cat. No.: B1681675

For researchers, scientists, and drug development professionals engaged in precious metal
recovery and purification, the choice of acid is a critical decision that impacts efficiency, purity,
safety, and cost. This guide provides an in-depth comparison of nitric acid and sulfuric acid for
silver refining, supported by experimental data and detailed protocols.

This document outlines the fundamental differences in the chemical mechanisms, operational
parameters, and safety considerations associated with using nitric acid versus sulfuric acid for
refining silver, particularly from common alloys such as sterling silver.

At a Glance: Nitric Acid vs. Sulfuric Acid for Silver
Refining
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Parameter

Nitric Acid Method

Sulfuric Acid Method

Primary Application

Dissolving silver and base
metals from alloys (e.g.,

sterling silver).

Primarily for parting gold-silver
alloys (dissolving silver) and
selectively dissolving base
metals from silver-plated items.
Less common for direct

refining of sterling silver.

Typical Purity Achieved

>99.9%[1][2][3]

High purity is achievable, but
data for sterling silver is

limited.

Silver Recovery Rate

High, typically >99% with

proper technique.

High in industrial applications;
specific data for lab-scale
sterling silver refining is not

well-documented.

Relative Processing Time

Faster dissolution of silver.

Slower dissolution of silver,
which often requires high

temperatures.

Acid Consumption

Higher cost per liter, but can
be used diluted. Practical
consumption for sterling silver
is ~1.22 ml of 70% HNOs per
gram of alloy.[4]

Lower cost per liter, but
requires higher concentrations

and temperatures.

Key Byproducts

Toxic nitrogen oxides (NO,
NO2).[5][6]

Toxic sulfur dioxide (SO2).[3][5]
[7]

Safety Concerns

Highly corrosive, produces
toxic fumes, and is a strong
oxidizer.[8][9]

Extremely corrosive, especially
when hot and concentrated.
Causes severe burns.[10][11]
[12]

Chemical Principles and Reactions

The fundamental difference between the two acids lies in their reaction with silver and the

common base metals found in silver alloys, such as copper.
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Nitric Acid (HNOs)

Nitric acid is a powerful oxidizing agent that readily dissolves silver and more reactive base
metals like copper. The reactions proceed as follows:

» Reaction with Silver:
o With hot, concentrated nitric acid: Ag(s) + 2HNOs(aq) — AgNOs(aq) + NO2(g) + H20(1)[5]
o With cold, dilute nitric acid: 3Ag(s) + 4HNOs(aq) — 3AgNOs(aq) + NO(g) + 2H20(1)[5]
» Reaction with Copper:
o Cu(s) + 4HNOs(aqg, concentrated) — Cu(NOs)z(aq) + 2NO2(g) + 2H20(l)
o 3Cu(s) + 8HNOs(aq, dilute) - 3Cu(NOs)z(aqg) + 2NO(g) + 4H20(I)

The resulting silver nitrate (AgNO3) is highly soluble in the aqueous solution, allowing for its
separation from undissolved impurities.

Sulfuric Acid (H2S0a4)

Dilute sulfuric acid does not react with silver.[5][13][14] However, hot, concentrated sulfuric acid
will dissolve silver, acting as an oxidizing agent.[5][14][15] It also reacts with copper.[5]

e Reaction with Silver: 2Ag(s) + 2H2S0a4(aq, hot, concentrated) — Ag2S0a(s) + SO2(g) +
2H20()[3][7]

e Reaction with Copper: Cu(s) + 2H2S0a4(aq, hot, concentrated) — CuSOa(aq) + SO2z(g) +
2H20(1)[5]

A key difference is the solubility of the resulting silver salt. Silver sulfate (Ag2S0a4) is only
slightly soluble in water but its solubility increases in concentrated sulfuric acid.[1][10][16] This
property is exploited in certain refining processes but can also complicate the recovery of silver.

Experimental Protocols
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Below are detailed methodologies for silver refining from sterling silver using both nitric acid
and a theoretical approach for sulfuric acid, based on available data for similar applications.

Protocol 1: Silver Refining from Sterling Silver using
Nitric Acid

This protocol is a widely used and well-documented method for achieving high-purity silver.
Materials:

 Sterling silver scrap

» Concentrated nitric acid (68-70%)

« Distilled water

e Hydrochloric acid or sodium chloride solution

o Sodium hydroxide (lye)

» Dextrose or sugar

o Appropriate glassware (beakers, graduated cylinders)
» Heating plate and stirring rod

e Buchner funnel and filter paper

o Personal Protective Equipment (PPE): acid-resistant gloves, safety goggles, lab coat, fume
hood.

Methodology:
e Dissolution:

o Place the sterling silver into a beaker within a fume hood.
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o Prepare a 50/50 solution of nitric acid and distilled water. A common ratio is approximately
1.22 ml of concentrated nitric acid and 1.22 ml of distilled water per gram of sterling silver.

[4]

o Slowly add the acid solution to the silver. The reaction will be vigorous and produce brown
nitrogen dioxide gas. Gentle heating can speed up the dissolution.

o Continue adding acid until all the metal has dissolved. The resulting solution will be a blue-
green color due to the presence of copper nitrate.

» Precipitation of Silver Chloride:
o Allow the solution to cool.

o Slowly add a solution of sodium chloride (table salt) or hydrochloric acid to the silver
nitrate solution while stirring. This will precipitate silver chloride (AgCl), a white solid.

o Continue adding the chloride source until no more white precipitate forms.
e Washing:
o Allow the silver chloride to settle, then decant the blue copper nitrate solution.

o Wash the silver chloride precipitate multiple times with hot distilled water to remove the
copper nitrate solution. Continue washing until the wash water is clear.

e Conversion to Silver Oxide:

o To the silver chloride, add a solution of sodium hydroxide (lye) to convert it to silver oxide
(Ag20), which is a dark brown/black solid.

» Reduction to Pure Silver:
o Wash the silver oxide to remove any remaining impurities.

o Reduce the silver oxide to pure silver powder using a reducing agent like dextrose or
sugar in a hot water solution. The solution will "mirror" on the inside of the beaker as pure
silver forms.[1]
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» Final Processing:

o Wash the resulting silver powder thoroughly with distilled water, dry it, and melt it into a
button or bar. This method can yield silver with a purity of 99.9% or higher.[1][2][3]

Protocol 2: Conceptual Protocol for Silver Refining from
Sterling Silver using Sulfuric Acid

A standardized lab-scale protocol for refining sterling silver using solely sulfuric acid is not as
common. The following is a conceptual procedure based on the chemical properties of sulfuric
acid and its use in related applications. This method focuses on the selective dissolution of
copper.

Materials:

Sterling silver scrap

Concentrated sulfuric acid (98%)

Distilled water

Appropriate heat-resistant glassware

Heating mantle or hot plate

Personal Protective Equipment (PPE) as listed in Protocol 1.

Methodology:

» Selective Dissolution of Copper (Theoretical):

o Place the sterling silver in a flask designed for heating corrosive liquids.

o Under a fume hood, add hot, concentrated sulfuric acid. The temperature would need to
be carefully controlled to favor the dissolution of copper over silver, although at high
temperatures, both will react.
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o The reaction will produce sulfur dioxide gas, which is highly toxic and must be properly
vented.

o The goal is to dissolve the copper into copper sulfate, leaving the silver as a solid.
However, the poor solubility of copper sulfate in concentrated sulfuric acid can hinder the
reaction.[10]

e Separation and Recovery:
o Once the reaction is complete, the mixture would need to be cooled carefully.

o The remaining solid silver would be separated from the acid and dissolved copper sulfate
by filtration.

o The silver would then need to be thoroughly washed to remove any residual acid and
copper salts.

e Challenges and Considerations:
o The high temperatures required pose significant safety risks.[15]

o The solubility of silver sulfate in hot concentrated sulfuric acid means that some silver will
be lost to the solution.[1][10]

o The precipitation of copper sulfate in the concentrated acid can coat the surface of the
sterling silver, preventing further reaction.[10]

o Due to these challenges, this method is generally considered less practical for refining
sterling silver compared to the nitric acid method.

Logical Workflow Diagrams
Nitric Acid Refining Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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